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Compound of Interest

Compound Name: Chromium(ll) oxalate

Cat. No.: B1605513

Chromium(ll) Oxalate: A Technical Overview

Chemical Formula: CrC20a4
CAS Number: 814-90-4

This technical guide provides a comprehensive overview of chromium(ll) oxalate, a
compound of interest to researchers and chemists. The following sections detail its chemical
and physical properties, a standardized synthesis protocol, and its known applications, with a
focus on presenting clear, quantitative data and procedural information.

Compound Properties

Chromium(ll) oxalate is an inorganic compound that typically appears as a light green
crystalline solid.[1] It is also available in a hydrated form, chromium(ll) oxalate dihydrate
(CrC204-2H20). A summary of its key properties is presented in Table 1.
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Property Value Citation(s)
Chemical Formula CrCz20a4 [1]
CAS Number 814-90-4 [1]
Molar Mass 140.02 g/mol [1]
Appearance Light green crystals [1]
Density 2.461 g/cm3 [1]
Solubility in Water 126 g/100 mL (at 0 °C) [1]
Solubility in Alcohol Negligible [1]
Magnetic Moment 4.65 B.M. [1]

Synthesis of Chromium(ll) Oxalate Dihydrate

The synthesis of chromium(ll) oxalate dihydrate (CrC204-2H20) can be achieved through the
reaction of a chromium(ll) salt with an oxalate source in an aqueous solution. The following
protocol is based on established methods.[1]

Experimental Protocol

Materials:

e Chromium(ll) sulfate pentahydrate (CrSOa4-5H20)
e Sodium oxalate (Na2C20a)

e Oxalic acid (H2C204)

e Degassed deionized water

Procedure:

» Prepare a degassed aqueous solution containing a mixture of sodium oxalate and oxalic
acid.
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 In a separate vessel, dissolve chromium(ll) sulfate pentahydrate in degassed deionized
water.

e Slowly add the chromium(ll) sulfate solution to the oxalate solution with constant stirring
under an inert atmosphere to prevent oxidation of the chromium(ll) ions.

» Alight green crystalline precipitate of chromium(ll) oxalate dihydrate will form.

» Allow the reaction to proceed to completion.

o Collect the precipitate by filtration.

e Wash the product with degassed deionized water to remove any soluble impurities.
e Dry the product under vacuum.

The resulting product can be characterized by methods such as elemental analysis, infrared
spectroscopy, thermogravimetric analysis, and powder X-ray diffraction.[1]

Structural and Chemical Characteristics

Chromium(ll) oxalate exhibits a high-spin octahedral coordination geometry, as suggested by
its measured magnetic moment of 4.65 B.M.[1] This is consistent with the structure of other
linear polymeric metal(ll) oxalates. The dihydrate form loses its water of hydration when heated
above 140 °C in an inert atmosphere to yield anhydrous chromium(ll) oxalate.[1] Further
heating above 320 °C results in decomposition to a mixture of chromium oxides.[1]

It is important to note that chromium(ll) is a powerful reducing agent and can be readily
oxidized.

Applications

The primary application of chromium(ll) oxalate is as a chemical reagent in laboratory
settings. Its reducing properties make it useful in specific chemical transformations.
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Synthesis Workflow for Chromium(ll) Oxalate Dihydrate
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Caption: Synthesis workflow for chromium(ll) oxalate dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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